Cas no 53907-70-3 (2,2,4-trimethylpent-4-en-1-ol)

• Product Name: 2,2,4-trimethylpent-4-en-1-ol
• CAS No: 53907-70-3
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 2185578
• PubChem ID: 543901
• Update Time: 2025-05-25

2,2,4-trimethylpent-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,4-Trimethyl-4-penten-1-ol
• 2,2,4-trimethylpent-4-en-1-ol
• DB-302041
• EN300-1217987
• 2.2.4-trimethylpent-4-en-1-ol
• AKOS040813420
• F2147-6440
• IPCBOHBHGXVTER-UHFFFAOYSA-N
• SCHEMBL10532985
• 4-Penten-1-ol, 2,2,4-trimethyl-
• 2,2,4-Trimethyl-4-penten-1-ol #
• 53907-70-3

• Inchi： 1S/C8H16O/c1-7(2)5-8(3,4)6-9/h9H,1,5-6H2,2-4H3
• InChI Key： IPCBOHBHGXVTER-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC(=C)C

Computed Properties

• Exact Mass: 128.120115130Da
• Monoisotopic Mass: 128.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2,4-trimethylpent-4-en-1-ol

Introduction to 2,2,4-trimethylpent-4-en-1-ol (CAS No. 53907-70-3)

2,2,4-trimethylpent-4-en-1-ol (CAS No. 53907-70-3) is a significant organic compound that has garnered attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its branched aliphatic structure and unsaturated carbon chain, belongs to the class of secondary alcohols. Its molecular formula, C₈H₁₈O, reflects its composition of eight carbon atoms, eighteen hydrogen atoms, and one oxygen atom. The presence of a double bond at the fourth carbon position in the pentyl chain imparts distinct reactivity and makes it a subject of interest for synthetic chemists and biologists alike.

The compound's name, derived from its systematic nomenclature, highlights its structural features: 2,2,4-trimethylpent-4-en-1-ol. The prefix "tri" indicates the presence of three methyl groups attached to the second carbon atom, while "pent" signifies a five-carbon chain. The suffix "-en" denotes the presence of a double bond between the fourth and fifth carbons. This specific arrangement contributes to its utility in various chemical transformations and biological interactions.

In recent years, 2,2,4-trimethylpent-4-en-1-ol (CAS No. 53907-70-3) has been explored for its potential role in pharmaceutical synthesis. Its structural motif is reminiscent of natural products found in essential oils and terpenes, which are widely used in medicinal chemistry for their bioactive properties. Researchers have been particularly interested in leveraging this compound's reactivity to develop novel intermediates for drug synthesis. For instance, its ability to undergo oxidation reactions makes it a valuable precursor for synthesizing ketones and other oxygenated heterocycles that are prevalent in many therapeutic agents.

One of the most compelling aspects of 2,2,4-trimethylpent-4-en-1-ol (CAS No. 53907-70-3) is its role as a chiral building block. The presence of multiple stereocenters in its structure allows for the synthesis of enantiomerically pure compounds, which are often required in pharmaceutical applications due to their specific biological activities. Recent advances in asymmetric synthesis have enabled researchers to manipulate the stereochemistry of this compound with high precision, opening doors for the development of enantiomerically enriched derivatives with enhanced pharmacological profiles.

The compound's stability under various conditions also makes it a promising candidate for industrial applications. Its resistance to thermal degradation and compatibility with a range of solvents have been exploited in catalytic processes where it serves as both a reactant and a ligand. In particular, transition metal-catalyzed reactions involving 2,2,4-trimethylpent-4-en-1-ol (CAS No. 53907-70-3) have shown promise in constructing complex molecular architectures efficiently.

In the realm of biological research, 2,2,4-trimethylpent-4-en-1-ol (CAS No. 53907-70-3) has been investigated for its potential interactions with biological targets. Preliminary studies suggest that derivatives of this compound may exhibit properties such as anti-inflammatory or antimicrobial activity. These findings are particularly intriguing given the growing demand for natural product-inspired compounds that can address emerging therapeutic challenges. The ability to modify its structure while retaining key functional groups has allowed researchers to fine-tune its bioactivity for specific applications.

The synthesis of 2,2,4-trimethylpent-4-en-1-ol (CAS No. 53907-70-3) has also seen significant advancements due to innovations in synthetic methodologies. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production processes compared to traditional batch methods. These improvements not only reduce costs but also enhance scalability for industrial use. Additionally, green chemistry principles have guided efforts to develop more environmentally benign synthetic routes that minimize waste and hazardous byproducts.

The compound's versatility extends beyond pharmaceutical applications; it has also found utility in materials science and agrochemicals. For example, functionalized derivatives of 2,2,4-trimethylpent-4-en-1-ol (CAS No. 53907-70-3) have been explored as additives that improve polymer properties or as intermediates in the synthesis of crop protection agents. This broad applicability underscores its significance as a chemical entity with far-reaching implications.

Looking ahead, 2 , 2 , 4 - trimethylpent - 4 - en - 1 - ol ( CAS no . 53907 - 70 - 3 ) is poised to play an increasingly important role in scientific research and industrial development . Ongoing studies continue to uncover new possibilities for its use , from refining existing synthetic pathways to discovering novel bioactive derivatives . As our understanding of molecular interactions deepens , compounds like this one will undoubtedly remain at the forefront of innovation across multiple disciplines .